Cas no 40034-60-4 (Pyridine,2,6-dimethyl-4-(3-nitrophenyl)-)
40034-60-4 structure
Product Name:Pyridine,2,6-dimethyl-4-(3-nitrophenyl)-
CAS No:40034-60-4
MF:C13H12N2O2
MW:228.246582984924
CID:335098
PubChem ID:3016152
Update Time:2025-04-19
Pyridine,2,6-dimethyl-4-(3-nitrophenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Pyridine,2,6-dimethyl-4-(3-nitrophenyl)-
- 2,6-dimethyl-4-(3-nitrophenyl)pyridine
- EINECS 254-767-3
- DTXSID70193099
- NS00030708
- 40034-60-4
-
- Inchi： 1S/C13H12N2O2/c1-9-6-12(7-10(2)14-9)11-4-3-5-13(8-11)15(16)17/h3-8H,1-2H3
- InChI Key： FTWIJYIVFAWSLZ-UHFFFAOYSA-N
- SMILES： [O-][N+](C1=CC=CC(=C1)C1C=C(C)N=C(C)C=1)=O
Computed Properties
- Exact Mass: 228.09000
- Monoisotopic Mass: 228.089877630g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 267
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 58.7Ų
Experimental Properties
- PSA: 58.71000
- LogP: 3.79680
Pyridine,2,6-dimethyl-4-(3-nitrophenyl)- Customs Data
- HS CODE：2933399090
- Customs Data：
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Pyridine,2,6-dimethyl-4-(3-nitrophenyl)- Related Literature
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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